Cas no 86-93-1 (1-phenyl-1H-tetrazole-5-thiol)

1-phenyl-1H-tetrazole-5-thiol is a versatile heterocyclic compound featuring a thiol functional group and an aromatic ring. It exhibits high reactivity and can be used as a building block in organic synthesis, offering potential applications in pharmaceuticals, materials science, and catalysis due to its nucleophilic properties.
1-phenyl-1H-tetrazole-5-thiol structure
1-phenyl-1H-tetrazole-5-thiol structure
Product Name:1-phenyl-1H-tetrazole-5-thiol
CAS No:86-93-1
MF:C7H6N4S
MW:178.214338779449
MDL:MFCD00003129
CID:34397
PubChem ID:690730
Update Time:2025-08-15

1-phenyl-1H-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-1H-tetrazole-5-thiol
    • PMT
    • 1-Phenyl-5-mercaptotetrazole
    • 5-Mercapto-1-phenyltetrazole
    • Phenyltetrazolethiol
    • 5-Mercapto-1-phenyl-1H-tetrazole
    • 1-Phenyl-5-merkapto-1H-tetrazole
    • 1-Phenyl-5-mercapto-1H-tetrazole
    • 1-Phenyl-1H-1,2,3,4-tetrazole-5-thiol
    • 1-PHENYL-1H-1,2,3,4-TETRAAZOLE-5-THIOL
    • 1-Phenyl-5-mercapto-1,2,3,4-tetrazole
    • 1-Phenyl-5-thio-1H-tetrazole
    • 1-Phenyltetrazole-5-thiol
    • 1-Phenyl-5-mercapto
    • 1-phenyl-5-sulfanyltetrazole
    • 1-Phenyltetrazol-5-thiol
    • 1-Phenyltetrazole-5
    • 1-Phenyltetrazolethiol
    • 5-mercapto-1-phenyl-1,2,3,4-tetrazole
    • Mercaptophenyltetrazole
    • Phenylmercaptotetrazole
    • 1-Phenyltetrazoline-5-thione
    • 1-Phenyl-5-tetrazolethione
    • 5-Mercapto-1-phenyltetrazol
    • 1-Phenyltetrazole-thiol
    • 1-phenyl-2H-tetrazole-5-thione
    • 1H-Tetrazole-5-thiol, 1-phenyl-
    • 2-Tetrazoline-5-thione, 1-phenyl-
    • 5H-Tetrazole-5-thione, 1,2-dihydro-1-phenyl-
    • 1,2,3,4-Tetrazole-5-thiol, 1-phenyl- (4CI)
    • 1,2-Dihydro-1-phenyl-5H-tetrazole-5-thione (ACI)
    • 1H-Tetrazole-5-thiol, 1-phenyl- (8CI)
    • 2-Tetrazoline-5-thione, 1-phenyl- (6CI, 7CI)
    • (1-Phenyltetrazol-5-yl)mercaptan
    • 1-Phenyl-1,2,3,4-tetrazole-5-thiol
    • 1-Phenyl-1,2-tetrazoline-5-thione
    • 1-Phenyl-1H-tetraazole-5-thiol
    • 1-Phenyl-1H-tetrazol-5-thiol
    • 1-Phenyl-1H-tetrazole-5-thione
    • 1-Phenyl-2-tetrazoline-5-thione
    • 1-Phenyl-4,5-dihydrotetrazole-5-thione
    • 1-Phenyl-5-thio-1,2,3,4-tetrazole
    • 1-Phenyl-5-thioxo-4,5-dihydrotetrazole
    • 5-Sulfanyl-1-phenyl-1H-tetrazole
    • NSC 24018
    • NSC 44916
    • NSC 67819
    • F15412
    • 1-PHENYL-5-MERCAPTO-TETRAZOL
    • 1-Phenyl-1H-tetrazole-5-thiol, 98%
    • 1-Phenyl-1,2-dihydro-5H-tetrazole-5-thione
    • NSC24018
    • 1-Phenyl-5-mercapto-1,3,4-tetrazole
    • DTXSID1052589
    • STK292840
    • DB-000390
    • AC-10636
    • NSC-44916
    • GGZHVNZHFYCSEV-UHFFFAOYSA-
    • SCHEMBL55213
    • NSC44916
    • WLN: T5NNNNJ AR& ESH
    • F1324-0059
    • NSC-67819
    • tetrazole-5(2H)-thione, 1-phenyl-
    • 1-phenyltetrazole-5-thione
    • W-104051
    • 1-phenyl-1,4-dihydro-5H-tetrazole-5-thione
    • NS00019854
    • 1-Phenyl-1H-tetrazole-5(2H)-thione
    • EN300-17719
    • 1PI3BD9U68
    • NSC-24018
    • EINECS 201-710-5
    • 1-phenyl-5-thioxo-1,2,3,4-tetrazoline
    • InChI=1/C7H6N4S/c12-7-8-9-10-11(7)6-4-2-1-3-5-6/h1-5H,(H,8,10,12)
    • 86-93-1
    • PD148028
    • PS-4593
    • P0640
    • 1-phenyl-1,2,3,4-tetraazole-5-thiol
    • 5-mercapto-l-phenyl-1H-tetrazole
    • 1,2-dihydro-1-phenyl-5h-tetrazole-5-thione
    • 5H-Tetrazole-5-thione,2-dihydro-1-phenyl-
    • STR04238
    • CHEMBL226652
    • CHEBI:79916
    • AKOS000294827
    • NSC67819
    • AKOS000119154
    • UNII-1PI3BD9U68
    • SR-01000389024-1
    • F0264-0010
    • Q27149080
    • BCP05577
    • CS-0067555
    • 1,2,3,4-Tetrazole-5-thiol, 1-phenyl-
    • 1Ph5SHTetrazol
    • 1-Phenyl-1H-tetrazole-5-thiol, for spectrophotometric det. of Pd, for the determination of Bi, >=97.0%
    • MFCD00003129
    • SR-01000389024
    • 1-phenyl-1H-tetrazole-5-thiol
    • MDL： MFCD00003129
    • Inchi： 1S/C7H6N4S/c12-7-8-9-10-11(7)6-4-2-1-3-5-6/h1-5H,(H,8,10,12)
    • InChI Key： GGZHVNZHFYCSEV-UHFFFAOYSA-N
    • SMILES： S=C1N(C2C=CC=CC=2)N=NN1
    • BRN： 139068

Computed Properties

  • Exact Mass: 178.03100
  • Monoisotopic Mass: 178.031317
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.3046 (rough estimate)
  • Melting Point: 145 ºC
  • Boiling Point: 342°C (rough estimate)
  • Flash Point: 138°C
  • Refractive Index: 1.5500 (estimate)
  • PH: 3-5 (H2O, 20℃)suspension
  • Solubility: ethanol: soluble5%, clear, colorless to faintly yellow
  • Water Partition Coefficient: Soluble in 5% ethanol, water (partly), acetone, chloroform, and methanol.
  • PSA: 82.40000
  • LogP: 0.95100
  • Sensitiveness: Air Sensitive
  • Solubility: Soluble in ethanol, chloroform, carbon tetrachloride

1-phenyl-1H-tetrazole-5-thiol Security Information

  • Symbol: GHS02 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H228-H302
  • Warning Statement： P210-P240-P241-P264-P270-P280-P301+P312+P330-P501
  • Hazardous Material transportation number：UN 1325 4.1/PG 2
  • WGK Germany：1
  • Hazard Category Code： R5;R22
  • Safety Instruction： S22-S24/25
  • FLUKA BRAND F CODES：4.10
  • RTECS：XF7700000
  • Hazardous Material Identification： Xn
  • HazardClass：4.1
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：Store at room temperature
  • Safety Term：4.1
  • Packing Group：III
  • Risk Phrases：R5; R22

1-phenyl-1H-tetrazole-5-thiol Customs Data

  • HS CODE：29339990
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-phenyl-1H-tetrazole-5-thiol Pricemore >>

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 $ 65.00 2023-09-06
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1-phenyl-1H-tetrazole-5-thiol Production Method

Production Method 1

86-93-1 86-93-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Isopropanol ,  Water ;  40 °C
Reference
Non-catalyzed addition of heterocyclic thiols and 5-substituted-1H-tetrazoles to vinyl ethers
Melnikova, Iuliia; et al, Tetrahedron Letters, 2017, 58(40), 3842-3845

Production Method 2

103-72-0 103-72-0
86-93-1 86-93-1
Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: Zinc chloride Solvents: Acetonitrile ;  1 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  20 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Mechanism of the zinc-catalyzed addition of azide ion to unsaturated compounds: Synthesis of 5-substituted 1H-tetrazoles from nitriles and of 1-substituted 1H-tetrazole-5-thiols from isothiocyanates
Myznikov, L. V.; et al, Russian Journal of General Chemistry, 2017, 87(4), 731-738

Production Method 3

103-72-0 103-72-0
86-93-1 86-93-1
Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: Zinc chloride Solvents: Acetonitrile ;  rt → 50 °C; 0.5 h, 50 °C; 50 °C → rt
1.2 Solvents: Acetonitrile ;  2 h, 25 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  20 min, 25 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Zinc (II) Chloride as Phase Transfer Catalyst and as Catalyst of Cycloaddition Azide Ion to Heterocumulenes and Terminal Alkynes in Organic Solvents
Vorona, Svetlana V.; et al, ChemistrySelect, 2019, 4(36), 10846-10850

Production Method 4

86-93-1 86-93-1
Reaction Conditions
1.1 Solvents: Methanol ,  Water
Reference
The thermal reversibility of the Michael reaction. V. The effect of the structure of certain thiol adducts on cleavage
Allen, C. F. H.; et al, Canadian Journal of Chemistry, 1966, 44(19), 2315-21

1-phenyl-1H-tetrazole-5-thiol Raw materials

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:86-93-1)1-Phenyltetrazole-5-thiol
Order Number:sfd1554
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:86-93-1)1-Phenyl-1H-tetrazole-5-thiol
Order Number:LE3549;LE8437;LE5740523;LE5869206
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
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ASIACHEM I&E (JIANGSU) CO., LTD
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(CAS:86-93-1)1-Phenyl-5-mercaptotetrazole
Order Number:AC069
Stock Status:in Stock
Quantity:25kg
Purity:99.500%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com

1-phenyl-1H-tetrazole-5-thiol Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

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Suzhou Senfeida Chemical Co., Ltd
(CAS:86-93-1)1-Phenyltetrazole-5-thiol
sfd1554
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:86-93-1)1-Phenyl-1H-tetrazole-5-thiol
LE3549;LE8437;LE5740523;LE5869206
Purity:99%/99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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